Cas no 55805-13-5 (3-(Difluoromethyl)benzonitrile)

3-(Difluoromethyl)benzonitrile structure
55805-13-5 structure
Product Name:3-(Difluoromethyl)benzonitrile
CAS No:55805-13-5
MF:C8H5F2N
MW:153.128808736801
MDL:MFCD19053256
CID:350840
PubChem ID:22268860
Update Time:2024-11-03

3-(Difluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)benzonitrile
    • 3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride
    • Benzonitrile, 3-(difluoromethyl)-
    • 3-Cyanobenzal fluoride
    • 3-difluoromethyl-benzonitrile
    • AK110602
    • CTK1F6049
    • SureCN2514465
    • 1-Cyano-3-(difluoromethyl)benzene
    • ZB1068
    • AKOS016008983
    • SCHEMBL2514465
    • EN300-154706
    • TQU0195
    • SB85456
    • A870095
    • MFCD19053256
    • PS-8903
    • DTXSID70624095
    • CS-0144652
    • FT-0686158
    • Z1238572805
    • 3-(Difluoromethyl)benzonitrile, 97%
    • AT40360
    • 55805-13-5
    • BBL101894
    • DB-347666
    • STL555691
    • MDL: MFCD19053256
    • Inchi: 1S/C8H5F2N/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,8H
    • InChI Key: IIIPGVXKHUPPJQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C#N)C=1)F

Computed Properties

  • Exact Mass: 153.03905
  • Monoisotopic Mass: 153.03900549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.228 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.496
  • PSA: 23.79

3-(Difluoromethyl)benzonitrile Security Information

3-(Difluoromethyl)benzonitrile Pricemore >>

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